Cas no 2227649-92-3 ((1R)-2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol
• CAS No: 2227649-92-3
• MF: C₇H₈BrClN₂O
• MW: 251.508219718933
• CID: 6307319
• PubChem ID: 165782215
• Update Time: 2025-10-19

(1R)-2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol
• EN300-1908540
• 2227649-92-3

• Inchi： 1S/C7H8BrClN2O/c8-5-3-11-7(9)1-4(5)6(12)2-10/h1,3,6,12H,2,10H2/t6-/m0/s1
• InChI Key： FFNQSZYPJMSFIC-LURJTMIESA-N
• SMILES： BrC1C=NC(=CC=1[C@H](CN)O)Cl

Computed Properties

• Exact Mass: 249.95085g/mol
• Monoisotopic Mass: 249.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1Ų

Additional information on (1R)-2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol

Comprehensive Overview of (1R)-2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol (CAS No. 2227649-92-3)

The compound (1R)-2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol (CAS No. 2227649-92-3) is a chiral amino alcohol derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 5-bromo-2-chloropyridin-4-yl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for drug efficacy and safety.

In recent years, the demand for chiral building blocks like (1R)-2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. This compound's CAS No. 2227649-92-3 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its applications span from kinase inhibitors to antiviral agents, aligning with current trends in precision medicine and targeted therapies.

The synthesis of (1R)-2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol often involves multi-step organic reactions, including halogenation and asymmetric reduction. Its 5-bromo-2-chloropyridin-4-yl group enhances reactivity, enabling diverse functionalizations. This versatility is particularly appealing for medicinal chemistry projects aiming to optimize drug candidates' pharmacokinetic profiles. Notably, the compound's chiral center is a focal point for studies on enantioselective catalysis.

From an SEO perspective, keywords like "chiral amino alcohol synthesis", "CAS 2227649-92-3 applications", and "5-bromo-2-chloropyridine derivatives" are highly relevant. These terms resonate with researchers seeking high-purity intermediates or exploring structure-activity relationships. Additionally, the compound's role in fragment-based drug design and crystallography studies is a trending topic in scientific forums.

Environmental and regulatory considerations are also paramount. While (1R)-2-amino-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol is not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under various pH conditions and solubility profiles are frequently discussed in process chemistry circles, especially for scale-up and GMP compliance.

In conclusion, CAS No. 2227649-92-3 represents a cutting-edge tool for modern chemical research. Its integration into high-throughput screening libraries and computational modeling platforms underscores its interdisciplinary appeal. As the pharmaceutical industry shifts toward personalized therapeutics, this compound's strategic importance is poised to grow exponentially.